Cas no 2387062-90-8 (1-Bromo-2-ethoxy-4-fluoro-5-methylbenzene)

• Product Name: 1-Bromo-2-ethoxy-4-fluoro-5-methylbenzene
• CAS No: 2387062-90-8
• MF: C₉H₁₀BrFO
• MW: 233.08
• CID: 5079620
• Update Time: 2026-03-01

1-Bromo-2-ethoxy-4-fluoro-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-ethoxy-4-fluoro-5-methylbenzene

• Inchi： 1S/C9H10BrFO/c1-3-12-9-5-8(11)6(2)4-7(9)10/h4-5H,3H2,1-2H3
• InChI Key： BHLOHYLYWTXKES-UHFFFAOYSA-N
• SMILES： O(C1C=C(F)C(C)=CC=1Br)CC

Additional information on 1-Bromo-2-ethoxy-4-fluoro-5-methylbenzene

Comprehensive Overview of 1-Bromo-2-ethoxy-4-fluoro-5-methylbenzene (CAS No. 2387062-90-8)

1-Bromo-2-ethoxy-4-fluoro-5-methylbenzene (CAS No. 2387062-90-8) is a halogenated aromatic compound that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and agrochemicals. This compound, characterized by its unique molecular structure, serves as a versatile intermediate in the synthesis of more complex molecules. The presence of bromo, ethoxy, fluoro, and methyl substituents on the benzene ring imparts distinct reactivity, making it valuable for cross-coupling reactions and other transformations.

In recent years, the demand for halogenated benzene derivatives has surged due to their applications in drug discovery and material science. Researchers are particularly interested in 1-Bromo-2-ethoxy-4-fluoro-5-methylbenzene for its potential role in the development of fluorinated pharmaceuticals, a growing trend in medicinal chemistry. Fluorinated compounds often exhibit enhanced metabolic stability and bioavailability, addressing key challenges in modern drug design.

The synthesis of 1-Bromo-2-ethoxy-4-fluoro-5-methylbenzene typically involves electrophilic aromatic substitution or directed ortho-metalation strategies. Its CAS No. 2387062-90-8 ensures precise identification in chemical databases, facilitating research and regulatory compliance. The compound’s stability under various conditions makes it suitable for storage and transportation, though proper handling protocols must always be followed.

From an industrial perspective, 1-Bromo-2-ethoxy-4-fluoro-5-methylbenzene is a key building block for agrochemical intermediates. With the global push toward sustainable farming practices, the development of novel pesticides and herbicides relies heavily on such specialized chemicals. The fluoro and bromo groups in this compound contribute to its efficacy in targeting specific biological pathways, minimizing environmental impact.

Another area of interest is the compound’s utility in material science. Its aromatic core and functional groups enable its incorporation into polymers and liquid crystals, which are critical for advanced technologies like OLED displays and flexible electronics. The ethoxy group, in particular, enhances solubility, making it easier to process in various formulations.

For researchers exploring cross-coupling reactions, 1-Bromo-2-ethoxy-4-fluoro-5-methylbenzene offers a reliable substrate for Suzuki, Heck, and Buchwald-Hartwig reactions. These methodologies are pivotal in constructing complex molecular architectures, particularly in the synthesis of biologically active compounds. The compound’s reactivity profile is well-documented, providing a solid foundation for further innovation.

Environmental and safety considerations are paramount when working with halogenated compounds. While 1-Bromo-2-ethoxy-4-fluoro-5-methylbenzene is not classified as hazardous under standard regulations, proper laboratory practices should always be observed. This includes the use of personal protective equipment (PPE) and adherence to waste disposal guidelines.

In summary, 1-Bromo-2-ethoxy-4-fluoro-5-methylbenzene (CAS No. 2387062-90-8) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it indispensable for modern chemical research. As industries continue to evolve, the demand for such specialized intermediates is expected to grow, driving further exploration and innovation.